Cas no 787581-11-7 (Cyclohexane, (4-isocyanatobutyl)-)

• Product Name: Cyclohexane, (4-isocyanatobutyl)-
• CAS No: 787581-11-7
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6328629
• PubChem ID: 22590210
• Update Time: 2024-03-01

Cyclohexane, (4-isocyanatobutyl)- Chemical and Physical Properties

Names and Identifiers

• 4-isocyanatobutylcyclohexane
• (4-isocyanatobutyl)cyclohexane
• (4-Isocyanato-butyl)-cyclohexane
• 787581-11-7
• XYUAVMLFKNUBGC-UHFFFAOYSA-N
• Cyclohexane, (4-isocyanatobutyl)-
• SCHEMBL2310653
• EN300-7549459

• Inchi： 1S/C11H19NO/c13-10-12-9-5-4-8-11-6-2-1-3-7-11/h11H,1-9H2
• InChI Key： XYUAVMLFKNUBGC-UHFFFAOYSA-N
• SMILES： O=C=NCCCCC1CCCCC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates